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Meliodent Shows Competitive Flexural Strength
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Compound of Interest

Compound Name: Meliodent

Cat. No.: B1167038

A review of multiple independent studies demonstrates that Meliodent, a heat-cured acrylic
resin, exhibits robust flexural strength, often outperforming other commercially available
acrylics. These findings are critical for researchers and dental professionals in selecting
appropriate materials for denture bases and other prosthetic applications where durability is
paramount.

Meliodent's performance has been rigorously tested against a variety of other acrylic resins,
including both conventional heat-cured and 3D-printed materials. The data consistently
positions Meliodent as a high-strength option.

Comparative Analysis of Flexural Strength

A comprehensive summary of flexural strength data from various studies is presented below,
highlighting the performance of Meliodent in relation to other acrylic resins.
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Mean Flexural Strength

Acrylic Resin Standard Deviation (MPa)
(MPa)
Meliodent 87.32 8.8
Detax 3D Printer Resin 66.26 7.6
Meliodent 81.55 154
Acropars 73.58 0.6
Meliodent (without Not specified, but lower than N
) Not specified
thermocycling) Meadway

Meadway (without
i 105.98 4.90
thermocycling)

Not specified, but lower than

Vertex (without thermocycling) Not specified
Meadway

Versacryl (without Not specified, but similar to .

) Not specified
thermocycling) Meadway
Meliodent (with thermocycling) Lower than Meadway Not specified
Meadway (with thermocycling) 90.25 6.30
Vertex (with thermocycling) Lower than Meadway Not specified
Versacryl (with thermocycling) Lower than Meadway Not specified
Conventional PMMA (Group 1)  101.18 Not specified
High Impact PMMA (Group 2) 121.50 Not specified

E-Glass Reinforced PMMA

144.45 Not specified
(Group 3)

In one study, heat-cured Meliodent demonstrated a mean flexural strength of 87.32 + 8.8 MPa,
which was significantly higher than the 66.26 + 7.6 MPa recorded for a 3D-printed resin from
Detax.[1] Another investigation found Meliodent's transverse strength to be 81.55 + 1.54 MPa,
surpassing Acropars acrylic resin, which had a strength of 73.58 + 0.6 MPa.[2][3][4]
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A broader comparative study involving four acrylic resins also included Meliodent.[5] While
Meadway acrylic resin showed the highest flexural strength both with and without
thermocycling, the study noted a significant reduction in the flexural strength of all tested
resins, including Meliodent, after the thermocycling process.[5] It is also worth noting that
reinforced polymethyl methacrylate (PMMA) resins, such as high-impact and glass-reinforced
variants, can exhibit significantly higher flexural strengths, with values reaching 121.50 MPa
and 144.45 MPa, respectively.[6]

Experimental Protocols

The flexural strength of these acrylic resins was primarily determined using a three-point
bending test, a standard method for evaluating the mechanical properties of such materials.
The general experimental workflow is outlined below.
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Specimen Preparation

Fabrication of rectangular specimens
(e.g., 65x10x2.5 mm or 80x10x4 mm)

Grouping of specimens

(e.g., n=10 or n=15 per acrylic type)

Optional: Thermocycling
(to simulate oral conditions)

Three-Point Bending Test

Mounting of specimen on a
universal testing machine

Application of a central load
at a constant crosshead speed

Recording of the load required
to fracture the specimen

Data Analysis
Y

Calculation of flexural strength (MPa)
using the fracture load and specimen dimensions

i

Statistical analysis
(e.g., ANOVA, t-test)

Click to download full resolution via product page

Figure 1. Workflow for determining the flexural strength of acrylic resins.
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Detailed Methodology: Three-Point Bending Test

The experimental protocols across the cited studies adhere to established standards such as
ADA specification No. 12 and ISO 20745-2.[3][5] A typical procedure is as follows:

e Specimen Preparation: A number of rectangular specimens are fabricated from each acrylic
resin according to specific dimensions (e.g., 65 mm x 10 mm x 2.5 mm or 80 mm x 10 mm x
4 mm).[1][2][3] These specimens are then divided into experimental groups.

e Pre-Test Conditioning: In some studies, specimens undergo thermocycling to simulate the

temperature variations experienced in the oral cavity.[1]

o Testing Procedure: The specimens are subjected to a three-point bending test using a
universal testing machine.[2][3] The specimen is placed on two supports, and a load is
applied to the center of the specimen at a constant speed until it fractures.

o Data Calculation and Analysis: The force required to fracture the specimen is recorded. The
flexural strength is then calculated in Megapascals (MPa) using the fracture load and the
dimensions of the specimen. Statistical analyses, such as ANOVA and t-tests, are employed
to determine significant differences between the materials.[1][2][3]

In conclusion, the available data suggests that Meliodent is a reliable choice for dental
applications requiring high flexural strength, consistently performing well against other
conventional and 3D-printed acrylic resins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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